10-Chloro-1-((3S)-3-hydroxypyrrolidine-1-carbonyl)-3-phenyl-6,7-dihydrobenzo(a)quinolizin-4-one

• CAS No.: 143943-72-0
• Product Name: 10-Chloro-1-((3S)-3-hydroxypyrrolidine-1-carbonyl)-3-phenyl-6,7-dihydrobenzo(a)quinolizin-4-one
• Molecular Formula: C₂₄H₂₁ClN₂O₃
• Molecular Weight: 420.9 g/mol
• IUPAC Name: 10-chloro-1-[(3S)-3-hydroxypyrrolidine-1-carbonyl]-3-phenyl-6,7-dihydrobenzo[a]quinolizin-4-one
• Standard InChI: InChI=1S/C24H21ClN2O3/c25-17-7-6-16-8-11-27-22(19(16)12-17)21(23(29)26-10-9-18(28)14-26)13-20(24(27)30)15-4-2-1-3-5-15/h1-7,12-13,18,28H,8-11,14H2/t18-/m0/s1
• Standard InChIKey: ASOBQUGZPVVXJT-SFHVURJKSA-N
• Isomeric SMILES: C1CN(C[C@H]1O)C(=O)C2=C3C4=C(CCN3C(=O)C(=C2)C5=CC=CC=C5)C=CC(=C4)Cl
• SMILES: C1CN(CC1O)C(=O)C2=C3C4=C(CCN3C(=O)C(=C2)C5=CC=CC=C5)C=CC(=C4)Cl
• Canonical SMILES: C1CN(CC1O)C(=O)C2=C3C4=C(CCN3C(=O)C(=C2)C5=CC=CC=C5)C=CC(=C4)Cl
• Description: Ro 41-3290 is the desethylated derivative of Ro 41-3696, which is a nonbenzodiazepine partial agonist at the benzodiazepine receptor. Ro 41-3290 is an investigational hypnotic.
• Synonyms: Ro 41-3290; Ro-41-3290
• Reference: [1]. Dingemanse J, et al. Pharmacokinetics and pharmacodynamics of Ro 41-3696, a novel nonbenzodiazepine hypnotic. J Clin Pharmacol. 1995 Aug;35(8):821-9.[2]. Dingemanse J, et al. Multiple-dose tolerability, pharmacodynamics, and pharmacokinetics of the quinolizinone hypnotic Ro 41-3696 in elderly subjects. Clin Neuropharmacol. 2001 Mar-Apr;24(2):82-90.
• PubChem Compound: 14770131
• Last Modified: Nov 11 2021